Cas no 2228514-66-5 (3-hydroxy-1-(2-phenylpropan-2-yl)cyclobutane-1-carboxylic acid)

• Product Name: 3-hydroxy-1-(2-phenylpropan-2-yl)cyclobutane-1-carboxylic acid
• CAS No: 2228514-66-5
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• CID: 6446992
• PubChem ID: 165757022
• Update Time: 2025-06-11

3-hydroxy-1-(2-phenylpropan-2-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-1-(2-phenylpropan-2-yl)cyclobutane-1-carboxylic acid
• EN300-1877488
• 2228514-66-5

• Inchi： 1S/C14H18O3/c1-13(2,10-6-4-3-5-7-10)14(12(16)17)8-11(15)9-14/h3-7,11,15H,8-9H2,1-2H3,(H,16,17)
• InChI Key： PRVBUUUGWYOCPF-UHFFFAOYSA-N
• SMILES： OC1CC(C(=O)O)(C1)C(C1C=CC=CC=1)(C)C

Computed Properties

• Exact Mass: 234.125594432g/mol
• Monoisotopic Mass: 234.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-hydroxy-1-(2-phenylpropan-2-yl)cyclobutane-1-carboxylic acid

Comprehensive Overview of 3-hydroxy-1-(2-phenylpropan-2-yl)cyclobutane-1-carboxylic acid (CAS No. 2228514-66-5)

3-hydroxy-1-(2-phenylpropan-2-yl)cyclobutane-1-carboxylic acid (CAS No. 2228514-66-5) is a cyclobutane derivative with significant potential in pharmaceutical and chemical research. This compound, characterized by its unique cyclobutane ring and hydroxy-carboxylic acid functional groups, has garnered attention for its structural versatility and potential applications in drug discovery. Researchers are increasingly exploring its role as a building block for novel therapeutics, particularly in targeting metabolic pathways and inflammatory responses.

The molecular structure of 3-hydroxy-1-(2-phenylpropan-2-yl)cyclobutane-1-carboxylic acid features a phenylpropan-2-yl substituent, which enhances its lipophilicity and binding affinity to biological targets. This property makes it a candidate for bioactive molecule design, aligning with current trends in small-molecule drug development. Recent studies highlight its potential in modulating enzyme activity, a topic frequently searched in AI-driven drug discovery platforms. Its carboxylic acid moiety further allows for derivatization, enabling the synthesis of esters, amides, and other derivatives for expanded applications.

In the context of green chemistry, 3-hydroxy-1-(2-phenylpropan-2-yl)cyclobutane-1-carboxylic acid is being investigated for its compatibility with sustainable synthesis methods. With growing interest in eco-friendly chemical processes, this compound's potential for low-waste production resonates with industry demands. Computational chemistry tools, such as molecular docking and QSAR modeling, are often employed to predict its interactions—a frequent query among researchers optimizing structure-activity relationships.

The compound's physicochemical properties, including solubility and stability under physiological conditions, are critical for its adoption in preclinical studies. Analytical techniques like HPLC and NMR spectroscopy are essential for purity assessment, a common concern in pharmaceutical quality control forums. Additionally, its metabolic stability is a trending topic in ADME research, as scientists seek to improve drug bioavailability.

Beyond pharmaceuticals, 3-hydroxy-1-(2-phenylpropan-2-yl)cyclobutane-1-carboxylic acid may find use in material science, particularly in designing functional polymers. Its rigid cyclobutane backbone could contribute to thermal stability in advanced materials, a niche explored in high-performance polymer searches. As interdisciplinary research grows, this compound exemplifies the convergence of organic chemistry and applied sciences.

In summary, 3-hydroxy-1-(2-phenylpropan-2-yl)cyclobutane-1-carboxylic acid (CAS No. 2228514-66-5) represents a multifaceted compound with promising avenues in drug development, sustainable chemistry, and material innovation. Its structural features and adaptability position it as a valuable subject for ongoing research, addressing both academic inquiries and industrial needs.